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Compound of Interest

Compound Name: 2-Acetoxybenzoyl chloride

Cat. No.: B128672 Get Quote

An In-depth Technical Guide to 2-Acetoxybenzoyl Chloride (CAS: 5538-51-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Acetoxybenzoyl chloride (CAS

Number: 5538-51-2), also known as O-Acetylsalicyloyl chloride or Aspirin chloride. It is a highly

reactive acid chloride and a key intermediate in organic synthesis, particularly in the

pharmaceutical industry.[1] This document details its chemical and physical properties, safety

and handling protocols, and its role in synthetic applications.

Core Properties and Identifiers
2-Acetoxybenzoyl chloride is the acid chloride derivative of acetylsalicylic acid. Its reactivity

stems from the labile acyl chloride group, making it a potent acylating agent. It is classified as a

corrosive solid that reacts with water.[2]

Chemical and Physical Properties
The fundamental properties of 2-Acetoxybenzoyl chloride are summarized below, providing

essential data for experimental design and evaluation.
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Property Value Source(s)

Molecular Formula C₉H₇ClO₃ [3][4][5]

Molecular Weight 198.60 g/mol [1][4][5]

Melting Point 45-49 °C (lit.) / 48-52 °C [3]

Boiling Point 107-110 °C at 0.1 mmHg (lit.) [3]

Density 1.3219 (rough estimate) [3]

Appearance
White to Orange to Green

powder to lump

Solubility
Soluble in toluene. Reacts with

water.
[3]

Refractive Index n20/D 1.536 (lit.) [3]

Flash Point >110 °C (>230 °F) [3]

Vapor Pressure 6.01E-05 mmHg at 25°C [3]

Chemical Identifiers and Descriptors
For unambiguous identification and database referencing, the following identifiers are crucial.
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Identifier Type Identifier Source(s)

CAS Number 5538-51-2 [6][1][5]

IUPAC Name
(2-carbonochloridoylphenyl)

acetate
[6][4][7]

InChI Key
DSGKWFGEUBCEIE-

UHFFFAOYSA-N
[4]

Canonical SMILES
CC(=O)OC1=CC=CC=C1C(=

O)Cl
[4]

Synonyms

O-Acetylsalicyloyl chloride,

Aspirin chloride, 2-

(chlorocarbonyl)phenyl acetate

[6][4][5]

EC Number 226-899-1 [6][5]

UNII 67R3L2L9J7 [4]

Safety and Handling
2-Acetoxybenzoyl chloride is a hazardous substance requiring strict safety protocols. It is

classified as harmful if swallowed and causes severe skin burns and eye damage.[6][8]

GHS Hazard Information
Pictograms: Danger[6]

H-Statements: H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye

damage), H290 (May be corrosive to metals).[6]

P-Statements (selected):

Prevention: P260 (Do not breathe dust/mists), P280 (Wear protective gloves/protective

clothing/eye protection/face protection).[8]

Response: P301 + P330 + P331 (IF SWALLOWED: rinse mouth. Do NOT induce

vomiting), P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water for several
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minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P310

(Immediately call a POISON CENTER or doctor/physician).[5]

Storage: P402 + P404 (Store in a dry place. Store in a closed container), P405 (Store

locked up).[5][8]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).

First Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids, and seek immediate medical attention.[5]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth and call a physician or poison control

center immediately. Ingestion can cause severe swelling and damage to delicate tissues with

a danger of perforation.[5]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.[5]

Storage and Stability
The compound is stable under proper conditions but reacts with water, potentially liberating

toxic gases.[2] It should be stored in a dry, cool, and well-ventilated place in a tightly closed,

corrosion-resistant container.[5][8] It is incompatible with strong bases, alcohols, metals, and

oxidizing agents.[2][9]

Reactivity and Applications
The primary utility of 2-Acetoxybenzoyl chloride lies in its function as a reactive intermediate

for acylation reactions.[10] The electron-withdrawing nature of the ortho-acetoxy group and the

inherent reactivity of the acyl chloride make it an excellent electrophile.

Pharmaceutical Intermediate
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2-Acetoxybenzoyl chloride is a known pharmaceutical intermediate used in the synthesis of

the antiparasitic drug Nitazoxanide.[1] Its role as a building block is critical for creating the final

active pharmaceutical ingredient (API).[1]

Organic Synthesis
As an acylating agent, it readily reacts with nucleophiles like alcohols, amines, and phenols to

form the corresponding esters and amides.[10] This reactivity is fundamental to its application

in complex organic synthesis. One documented application involves the modification of

dextran, where 2-acetoxybenzoyl chloride is used to introduce acetylsalicyloyl groups onto

the polysaccharide backbone, catalyzed by tertiary amines.[11]

Experimental Protocols
While specific, detailed synthesis procedures for 2-Acetoxybenzoyl chloride are proprietary to

manufacturers, a general methodology can be derived from standard organic chemistry

principles for converting carboxylic acids to acyl chlorides.

General Synthesis of 2-Acetoxybenzoyl Chloride
The conversion of acetylsalicylic acid (aspirin) to its corresponding acid chloride is typically

achieved using a chlorinating agent. A common laboratory- and industrial-scale method

involves reacting the starting carboxylic acid with thionyl chloride (SOCl₂) or oxalyl chloride.

Reactants:

2-(acetyloxy)benzoic acid (Acetylsalicylic Acid)

Thionyl chloride (SOCl₂) or Oxalyl Chloride ((COCl)₂)

Anhydrous solvent (e.g., toluene, dichloromethane)

Catalytic amount of N,N-dimethylformamide (DMF) (if using oxalyl chloride)

Procedure:

A reaction flask equipped with a reflux condenser and a gas outlet (to scrub HCl and SO₂

byproducts) is charged with 2-(acetyloxy)benzoic acid.
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An excess of thionyl chloride is added slowly to the flask.

The mixture is gently heated to reflux (e.g., 50°C) and the reaction is monitored until the

evolution of gas ceases, indicating the completion of the reaction.[12]

After the reaction is complete, the excess thionyl chloride is removed by distillation under

reduced pressure.[12]

The crude 2-acetoxybenzoyl chloride product can then be purified, typically by vacuum

distillation, to yield the final product.[13]

This protocol is a generalized representation. For a similar transformation, p-acetoxybenzoic

acid is reacted with thionyl chloride at 50°C for 4 hours.[12]

Visualizations
The following diagrams illustrate key relationships and workflows associated with 2-
Acetoxybenzoyl chloride.
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Properties

Reactivity & Applications

Safety Profile

CAS: 5538-51-2
2-Acetoxybenzoyl Chloride

Physical Properties
- Solid

- MP: 45-49 °C
- BP: 107-110 °C @ 0.1mmHg

Chemical Properties
- Formula: C₉H₇ClO₃

- MW: 198.60 g/mol

High Reactivity
- Acylating Agent

- Reacts with water
- Incompatible with bases, alcohols

Hazards
- Corrosive (H314)

- Harmful if Swallowed (H302)

Applications
- Pharmaceutical Intermediate

  (e.g., Nitazoxanide)
- Organic Synthesis

  (e.g., Dextran modification)

Handling
- Use PPE

- Store in dry, cool place

Click to download full resolution via product page

Caption: Logical overview of 2-Acetoxybenzoyl chloride properties and uses.
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Start Materials:
- Acetylsalicylic Acid

- Chlorinating Agent (e.g., SOCl₂)

Reaction
- Heat to reflux

- Monitor gas evolution

1. Combine & Heat

Workup
- Remove excess chlorinating agent

(distillation)

2. Reaction Complete

Purification
- Vacuum Distillation

3. Isolate Crude

Final Product:
2-Acetoxybenzoyl chloride

4. Purify

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2-Acetoxybenzoyl chloride.
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Immediate Actions

Exposure Event
(Skin/Eye Contact, Ingestion)

Remove from source
Remove contaminated clothing

Flush affected area
(Eyes/Skin) with water

for 15+ minutes

Skin/Eyes

IF SWALLOWED:
Rinse mouth.

DO NOT induce vomiting.

Ingestion

Seek Immediate
Medical Attention

Call Poison Center or Doctor

Click to download full resolution via product page

Caption: First aid response workflow for exposure to 2-Acetoxybenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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